Cas no 1592538-24-3 ((2-amino-2-methylpropyl)(methyl)(pent-4-en-1-yl)amine)

• Product Name: (2-amino-2-methylpropyl)(methyl)(pent-4-en-1-yl)amine
• CAS No: 1592538-24-3
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 6271689
• PubChem ID: 116302977
• Update Time: 2025-07-19

(2-amino-2-methylpropyl)(methyl)(pent-4-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• (2-amino-2-methylpropyl)(methyl)(pent-4-en-1-yl)amine
• 1592538-24-3
• EN300-1290995

• Inchi： 1S/C10H22N2/c1-5-6-7-8-12(4)9-10(2,3)11/h5H,1,6-9,11H2,2-4H3
• InChI Key： GLIMAOKXFNZQBU-UHFFFAOYSA-N
• SMILES： N(C)(CCCC=C)CC(C)(C)N

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.3Ų

Additional information on (2-amino-2-methylpropyl)(methyl)(pent-4-en-1-yl)amine

Comprehensive Overview of (2-amino-2-methylpropyl)(methyl)(pent-4-en-1-yl)amine (CAS No. 1592538-24-3)

(2-amino-2-methylpropyl)(methyl)(pent-4-en-1-yl)amine, with the CAS number 1592538-24-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and specialty chemical synthesis. This compound, characterized by its unique amine and alkene functional groups, offers versatile reactivity, making it a valuable intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, featuring a pent-4-en-1-yl chain and a 2-amino-2-methylpropyl moiety, provides a balance of hydrophobicity and reactivity, which is critical for applications in drug discovery and polymer chemistry.

In recent years, the demand for custom amine derivatives like (2-amino-2-methylpropyl)(methyl)(pent-4-en-1-yl)amine has surged, driven by advancements in targeted drug delivery systems and bioconjugation techniques. Researchers are particularly interested in its potential as a linker molecule for attaching therapeutic payloads to antibodies or nanoparticles, a hot topic in cancer immunotherapy and precision medicine. The compound's alkene group allows for facile modification via click chemistry, a technique widely discussed in AI-driven drug discovery forums and high-throughput screening methodologies.

From an industrial perspective, CAS 1592538-24-3 is often explored for its role in polymeric coatings and adhesive formulations. Its amine functionality enables cross-linking with epoxy resins or isocyanates, aligning with the growing trend of sustainable material design. Environmental concerns have led to searches for green chemistry alternatives, and this compound's potential for low-VOC formulations has been highlighted in several patent applications.

Analytical challenges associated with (2-amino-2-methylpropyl)(methyl)(pent-4-en-1-yl)amine include its stability under acidic conditions and storage recommendations, frequently queried in chemical databases. Studies suggest that inert atmosphere storage at low temperatures preserves its reactivity, a detail crucial for process optimization in large-scale synthesis. The compound's NMR spectral data (e.g., ¹H and ¹³C peaks) and HPLC purity thresholds are also common search terms among quality control specialists.

Emerging applications in agrochemicals have further expanded the relevance of 1592538-24-3. Its structural motifs resemble those in plant growth regulators, sparking interest in crop yield enhancement strategies. Meanwhile, computational chemists utilize its molecular descriptors for QSAR modeling, a trending topic in AI-assisted molecular design platforms.

In summary, (2-amino-2-methylpropyl)(methyl)(pent-4-en-1-yl)amine (CAS 1592538-24-3) represents a multifaceted compound bridging pharmaceutical innovation, material science, and sustainable chemistry. Its adaptability to bioconjugation, polymer networks, and computational workflows ensures its continued prominence in both academic and industrial research landscapes.